9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H20ClN5O3/c1-21-15-14(16(26)24(18(21)27)10-3-11-25)23-9-2-8-22(17(23)20-15)13-6-4-12(19)5-7-13/h4-7,25H,2-3,8-11H2,1H3
• InChI Key: XBQCWXSFWBRFMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCCO)N3CCCN(C3=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H20ClN5O3
• Molecular Weight: 389.8 g/mol

Description

9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H20ClN5O3 and its molecular weight is 389.84. The purity is usually 95%.
BenchChem offers high-quality 9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• This compound is involved in the synthesis of diverse heterocyclic compounds, such as purinediones, pyrimidines, and pyrazolopyrimidines, which have potential applications in medicinal chemistry and drug design. The synthesis often involves multiple steps, including reactions with orthocarboxylates or mesyloxypropylation (Šimů et al., 1995), (Šimů et al., 1998).

• The compound is used in the study of hydrogen-bonded structures in crystallography. These studies provide insights into molecular interactions and properties that are crucial in the development of pharmaceuticals and materials science (Portilla et al., 2005).

Biological Activity

• Some derivatives of this compound have been explored for their antimicrobial properties. This line of research is significant in the development of new antibacterial agents, especially in the context of increasing antibiotic resistance (Sheikh et al., 2009).

• The compound and its derivatives have been studied for their potential as antitumor agents. Such studies are critical in identifying new compounds that can be developed into cancer treatments (Ueda et al., 1987).

Chemical Sensing and Catalysis

• Derivatives of this compound have been used in the development of chemosensors, particularly for the detection of metal ions like Hg2+. These findings are important in environmental monitoring and industrial applications (Jamasbi et al., 2021).

Novel Synthetic Methods

• The compound has been utilized in the development of novel synthetic methods for creating new heterocycles. This research is significant in expanding the toolkit available for synthetic chemists, leading to the discovery of new drugs and materials (Osyanin et al., 2014).